3-(2-Methoxy-5-trifluoromethylphenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 3-methoxy-5-[2-methoxy-5-(trifluoromethyl)phenyl]benzoic acid
• InChI: InChI=1S/C16H13F3O4/c1-22-12-6-9(5-10(7-12)15(20)21)13-8-11(16(17,18)19)3-4-14(13)23-2/h3-8H,1-2H3,(H,20,21)
• InChI Key: GXEGFLNBZMOEJG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(F)(F)F)C2=CC(=CC(=C2)OC)C(=O)O
• Molecular Formula: C16H13F3O4
• DSSTOX Substance ID: DTXSID70692138
• Molecular Weight: 326.27 g/mol
• CAS RN: 1261916-70-4

Description

3-(2-Methoxy-5-trifluoromethylphenyl)-5-methoxybenzoic acid, commonly referred to as 3M-5MBA, is a synthetic organic compound with a molecular weight of 294.33 g/mol. It is a white to off-white powder with a melting point of 120-123°C. 3M-5MBA is used in various chemical synthesis, pharmaceutical, and biological applications due to its unique properties.

Mechanism of Action

The mechanism of action of 3M-5MBA is not fully understood. However, it is believed that the compound has the ability to form a stable complex with proteins, which can then interact with other molecules in the cell. This interaction can result in changes in the structure and function of the proteins, leading to a variety of cellular responses.
Biochemical and Physiological Effects
3M-5MBA has been found to have a variety of biochemical and physiological effects. In laboratory studies, it has been found to inhibit the activity of certain enzymes involved in cell metabolism, and to inhibit the growth of certain types of cancer cells. In addition, it has been found to reduce inflammation and to have anti-bacterial and anti-viral properties.

Advantages and Limitations for Lab Experiments

The advantages of using 3M-5MBA in laboratory experiments include its low cost and its ability to form stable complexes with proteins. However, there are some limitations to its use in laboratory experiments, such as its lack of solubility in water, its instability in the presence of light or heat, and its potential to cause skin irritation.

Future Directions

There are several potential future directions for the use of 3M-5MBA in scientific research. These include further investigation into its effects on cell metabolism, its potential to be used as a therapeutic agent, and its ability to be used as a fluorescent dye. Additionally, further research could be done on its potential to be used in the production of polymeric materials, and its ability to inhibit the growth of certain types of cancer cells.

Synthesis Methods

3M-5MBA can be synthesized from the reaction of 2-methoxy-5-trifluoromethylbenzaldehyde and 5-methoxybenzoyl chloride in the presence of a base catalyst such as sodium hydroxide. The reaction is carried out in an inert atmosphere such as nitrogen or argon, at a temperature of 100-110°C for 1-2 hours. The reaction yields the desired product in high yields.

Scientific Research Applications

3M-5MBA has been used in a variety of scientific research applications due to its unique properties. It has been found to be useful in the synthesis of several compounds, including heterocyclic compounds, as well as in the development of novel pharmaceuticals. 3M-5MBA has also been used in the synthesis of various fluorescent dyes and in the production of polymeric materials.